Cas no 1006047-44-4 (5-Chloro-1,3-thiazole-4-carboxamide)

• Product Name: 5-Chloro-1,3-thiazole-4-carboxamide
• CAS No: 1006047-44-4
• MF: C₄H₃ClN₂OS
• MW: 162.597418069839
• MDL: MFCD20703031
• CID: 1096015
• PubChem ID: 66769704
• Update Time: 2025-08-05

5-Chloro-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-Thiazolecarboxamide
• 5-chlorothiazol-4-carboxamide
• DB-358972
• SCHEMBL691912
• EN300-218093
• 5-Chlorothiazole-4-carboxamide
• 1006047-44-4
• CHEMBL4556642
• 5-chloro-1,3-thiazole-4-carboxamide
• 5-Chloro-1,3-thiazole-4-carboxamide

• MDL： MFCD20703031
• Inchi： 1S/C4H3ClN2OS/c5-3-2(4(6)8)7-1-9-3/h1H,(H2,6,8)
• InChI Key： HWBZEMHGDOEIBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)N=CS1

Computed Properties

• Exact Mass: 161.9654616g/mol
• Monoisotopic Mass: 161.9654616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-Chloro-1,3-thiazole-4-carboxamide

5-Chloro-1,3-thiazole-4-carboxamide (CAS No. 1006047-44-4): A Comprehensive Overview

The compound 5-Chloro-1,3-thiazole-4-carboxamide (CAS No. 1006047-44-4) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The presence of a chlorine substituent at the 5-position and a carboxamide group at the 4-position makes this compound unique in terms of its chemical properties and applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The 5-chloro substitution on the thiazole ring imparts electronic effects that can enhance the compound's bioavailability and pharmacokinetic properties. This makes 5-Chloro-1,3-thiazole-4-carboxamide a promising candidate for use in medicinal chemistry, particularly in the design of new therapeutic agents targeting various diseases.

The synthesis of 5-Chloro-1,3-thiazole-4-carboxamide involves a series of well-established organic reactions. The starting material is typically a thioamide or an appropriate thioester, which undergoes cyclization to form the thiazole ring. The introduction of the chlorine substituent is achieved through electrophilic substitution reactions, while the carboxamide group is introduced via amide bond formation. These steps are optimized to ensure high yield and purity of the final product.

In terms of applications, 5-Chloro-1,3-thiazole-4-carboxamide has shown potential in several areas. In pharmaceuticals, it serves as a building block for constructing bioactive molecules with specific pharmacological activities. For instance, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with these enzymes suggests it could be a lead compound for developing new drugs.

Moreover, thiazole derivatives like this compound are also being investigated for their role in agrochemicals. Studies have demonstrated that certain analogs possess potent insecticidal and fungicidal activities, making them valuable candidates for crop protection products. The chlorine substituent in this molecule plays a crucial role in enhancing its stability and efficacy against various pests and pathogens.

From a materials science perspective, 5-Chloro-1,3-thiazole-4-carboxamide exhibits interesting electronic properties that make it suitable for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have further highlighted its potential as a component in next-generation electronic devices.

In terms of environmental impact, researchers have been exploring the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, are being employed to minimize waste and reduce energy consumption during production. These efforts align with global sustainability goals and ensure that the compound can be produced responsibly on an industrial scale.

Looking ahead, the future of 5-Chloro-1,3-thiazole-4-carboxamide seems bright as ongoing research continues to uncover new applications and improve its synthesis methods. Its versatility across multiple disciplines underscores its importance as a key molecule in modern chemistry. As technology advances and new research findings emerge, this compound will undoubtedly play an even more significant role in shaping innovative solutions across various industries.